Cas no 5702-49-8 (1,3-Dioxane, 2-(1-methylethyl)-)

1,3-Dioxane, 2-(1-methylethyl)- structure
5702-49-8 structure
Product Name:1,3-Dioxane, 2-(1-methylethyl)-
CAS No:5702-49-8
MF:C7H14O2
MW:130.184862613678
CID:346887
PubChem ID:5175345
Update Time:2025-04-19

1,3-Dioxane, 2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane, 2-(1-methylethyl)-
    • 2-Methylpropanal trimethylene acetal
    • 2-propan-2-yl-1,3-dioxane
    • AKOS024434002
    • 2-Isopropyl-1,3-dioxane
    • SCHEMBL3195063
    • 5702-49-8
    • 2-Isopropyl-[1,3]dioxane
    • DTXSID60409176
    • SCHEMBL3195059
    • Inchi: 1S/C7H14O2/c1-6(2)7-8-4-3-5-9-7/h6-7H,3-5H2,1-2H3
    • InChI Key: JUTVXESYHPHLKJ-UHFFFAOYSA-N
    • SMILES: O1CCCOC1C(C)C

Computed Properties

  • Exact Mass: 130.09942
  • Monoisotopic Mass: 130.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 75
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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